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Compound of Interest

Compound Name: Thiodiglycol-d8

Cat. No.: B13437303

Essential Safety and Handling of Thiodiglycol-d8

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory chemicals is paramount. This document provides essential, immediate
safety and logistical information for handling Thiodiglycol-d8, a deuterated analog of
Thiodiglycol used in various research applications, including as an internal standard in
toxicological studies.[1][2] While specific safety data for the deuterated form is limited, the
physical and chemical properties are similar to the parent compound, Thiodiglycol.[1]
Therefore, the following guidance is based on the safety protocols for Thiodiglycol.

Physical and Chemical Properties

Thiodiglycol-d8 is a colorless, viscous liquid that is miscible with water and alcohol.[1][3] The
substitution of hydrogen with deuterium results in a slight increase in molecular weight and
minor variations in physical properties like density and boiling point compared to its non-
deuterated counterpart.[1]
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Property Value

Appearance Colorless liquid[1][3]

Molecular Formula CsH2Ds025[1]

Molecular Weight 130.24 g/mol [1][2]

Boiling Point Similar to Thiodiglycol (282 °C)[4]

Metting Point Similar to Thiodiglycol (-10.2 °C to -16 °C)[3][4]
[5]

Flash Point Similar to Thiodiglycol (160 °C)[3]

Solubility Miscible in water[1][4]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Thiodiglycol-d8. The
following personal protective equipment is recommended to minimize exposure.
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PPE Category

Recommendation

Eye/Face Protection

Safety glasses with side-shields conforming to
EN166 or NIOSH standards.[5] A face shield
may be required for tasks with a high risk of

splashing.[6]

Skin Protection

Impervious clothing and chemical-resistant
gloves (e.g., nitrile or neoprene) must be worn.
[5][6] Gloves should be inspected before use
and disposed of after contact with the
substance.[5][6]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably in a chemical fume hood.[5] If
ventilation is inadequate, a full-face respirator
with appropriate cartridges (e.g., ABEK) should
be used.[5]

Footwear

Closed-toe, closed-heel shoes that cover the

entire foot are mandatory.[6]

Operational Plan for Handling

Adherence to a strict operational protocol is crucial for the safe handling of Thiodiglycol-d8.

1. Preparation:

2. Handling:

Avoid contact with skin and eyes.[5]

Avoid inhalation of vapor or mist.[5]

Ensure all necessary PPE is available and in good condition.
Verify that the chemical fume hood is functioning correctly.

Have spill containment materials readily accessible.
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Keep the container tightly closed in a dry, well-ventilated place when not in use.[5]
The substance is hygroscopic and air-sensitive; store under an inert gas.[5]
. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for several minutes, removing contact
lenses if present and easy to do. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and rinse the affected area with water.[7]
Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

. Spill Response:
Evacuate the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).[4]

[5]

Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[4][5]

Do not allow the product to enter drains.[4][5]
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Safe handling workflow for Thiodiglycol-d8.

Disposal Plan

Thiodiglycol-d8 and any contaminated materials should be treated as hazardous waste.

o Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

closed container.[5] Do not mix with other waste.[7]

o Contaminated Materials: Dispose of contaminated items, such as gloves and absorbent

materials, as unused product.[5][7]

o Disposal Method: Arrange for disposal by a licensed professional waste disposal service in

accordance with local, regional, and national regulations.[4][5]
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Disposal plan for Thiodiglycol-d8 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Thiodiglycol-d8]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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